Cas no 90105-72-9 (Benzenemethanaminium, N-dodecyl-N,N-diethyl-, bromide)

• Product Name: Benzenemethanaminium, N-dodecyl-N,N-diethyl-, bromide
• CAS No: 90105-72-9
• MF: C₂₃H₄₂BrN
• MW: 412.49028635025
• CID: 794047
• PubChem ID: 71430298
• Update Time: 2025-04-19

Benzenemethanaminium, N-dodecyl-N,N-diethyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, N-dodecyl-N,N-diethyl-, bromide
• benzyl-dodecyl-diethylazanium,bromide
• N-Benzyl-N,N-diethyldodecan-1-aminium bromide
• 90105-72-9
• DTXSID40848923

• Inchi： 1S/C23H42N.BrH/c1-4-7-8-9-10-11-12-13-14-18-21-24(5-2,6-3)22-23-19-16-15-17-20-23;/h15-17,19-20H,4-14,18,21-22H2,1-3H3;1H/q+1;/p-1
• InChI Key： UQRIWULVCSFQAI-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CC)(CC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 411.25006g/mol
• Monoisotopic Mass: 411.25006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų